Cas no 1221722-35-5 (2-ethylmorpholine hydrochloride)

• Product Name: 2-ethylmorpholine hydrochloride
• CAS No: 1221722-35-5
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD14705612
• CID: 3041924
• PubChem ID: 18793438
• Update Time: 2025-10-28

2-ethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethylmorpholine, HCl
• 2-ethylmorpholine hydrochloride
• SY180327
• CS-0184012
• MFCD14705612
• 2-ethylmorpholine;hydrochloride
• SCHEMBL17255437
• DB-089928
• 1221722-35-5
• Morpholine, 2-ethyl-, hydrochloride (1:1)
• 2-Ethylmorpholine HCl
• WYB72235
• BS-21249
• E77935
• 2-ethylmorpholinehydrochloride
• EN300-56464
• AKOS026672526

• MDL： MFCD14705612
• Inchi： 1S/C6H13NO.ClH/c1-2-6-5-7-3-4-8-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： XCQXIJLYGHPCNK-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1CC

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-ethylmorpholine hydrochloride

2-Ethylmorpholine Hydrochloride (CAS 1221722-35-5): Properties, Applications, and Market Insights

2-Ethylmorpholine hydrochloride (CAS 1221722-35-5) is a versatile organic compound widely used in pharmaceutical synthesis, chemical research, and specialty applications. This article provides an in-depth analysis of its chemical properties, industrial applications, and emerging trends in the global market.

The molecular structure of 2-ethylmorpholine HCl combines a morpholine ring with an ethyl substituent, making it valuable as a building block in organic synthesis. With its high purity grade (typically ≥98%), this compound serves as a crucial intermediate in the production of various active pharmaceutical ingredients (APIs). Researchers particularly value its solubility characteristics in water and polar organic solvents, which facilitate numerous synthetic pathways.

Recent studies highlight growing applications of 2-ethylmorpholine hydrochloride in drug discovery and medicinal chemistry. Pharmaceutical companies increasingly utilize this compound in the development of central nervous system (CNS) drugs due to its ability to modify pharmacokinetic properties. The compound's structural versatility allows for the creation of novel molecular scaffolds, addressing current challenges in neurological disorder treatments.

From an industrial perspective, 2-ethylmorpholine HCl plays a significant role in catalyst systems and polymer chemistry. Its unique properties contribute to improved reaction efficiencies in polyurethane production and other polymerization processes. Manufacturers are developing innovative formulations that leverage the compound's thermal stability and compatibility with various industrial matrices.

The global market for 2-ethylmorpholine hydrochloride has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemicals industry. Market analysts project a compound annual growth rate (CAGR) of 5-7% through 2028, with Asia-Pacific emerging as the fastest-growing region. This growth correlates with rising investments in healthcare infrastructure and research facilities across developing economies.

Quality control remains paramount for 2-ethylmorpholine HCl suppliers, with strict adherence to GMP standards and pharmaceutical-grade specifications. Leading manufacturers implement advanced analytical techniques including HPLC analysis and spectroscopic characterization to ensure batch-to-batch consistency. These quality measures address the pharmaceutical industry's need for high-purity intermediates in drug manufacturing processes.

Environmental considerations have prompted innovations in the sustainable production of 2-ethylmorpholine hydrochloride. Green chemistry approaches focus on optimizing synthetic routes to minimize waste generation and energy consumption. These developments align with global initiatives for eco-friendly chemical manufacturing and support the industry's transition toward circular economy principles.

Researchers continue to explore novel applications for 2-ethylmorpholine HCl in material science and nanotechnology. Recent publications demonstrate its potential as a surface modifier for nanomaterials and as a component in advanced material formulations. These cutting-edge applications open new market opportunities beyond traditional pharmaceutical uses.

Storage and handling recommendations for 2-ethylmorpholine hydrochloride emphasize maintaining dry conditions and controlled temperatures to preserve stability. Proper packaging in moisture-resistant containers ensures long-term quality retention, particularly important for pharmaceutical-grade material. These storage protocols help maintain the compound's chemical integrity throughout the supply chain.

Future research directions for 2-ethylmorpholine HCl include exploring its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's molecular features make it an attractive candidate for developing next-generation therapeutics with improved specificity and reduced side effects. These advancements could significantly impact treatment options for various chronic diseases.

For purchasers and researchers seeking high-quality 2-ethylmorpholine hydrochloride, understanding supply chain dynamics and technical specifications is essential. Reputable suppliers provide comprehensive certificates of analysis and technical data sheets to support quality assessment. These documents facilitate informed decision-making for both industrial applications and research purposes.

The regulatory landscape for 2-ethylmorpholine hydrochloride continues to evolve, with increasing emphasis on safety documentation and compliance standards. Manufacturers must stay current with regional chemical regulations and REACH requirements to ensure market access. These regulatory developments influence both production processes and global distribution networks.

In conclusion, 2-ethylmorpholine hydrochloride (CAS 1221722-35-5) represents a strategically important compound with diverse applications across multiple industries. Its role in pharmaceutical development, industrial chemistry, and emerging technologies positions it as a valuable material for current and future scientific advancements. Ongoing research and market developments will likely reveal additional applications for this versatile chemical building block.